Cas no 1876348-11-6 (tert-Butyl (2-cyano-3-methylphenyl)carbamate)

• Product Name: tert-Butyl (2-cyano-3-methylphenyl)carbamate
• CAS No: 1876348-11-6
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 6510673
• Update Time: 2025-06-08

tert-Butyl (2-cyano-3-methylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2-cyano-3-methylphenyl)carbamate

• Inchi： 1S/C13H16N2O2/c1-9-6-5-7-11(10(9)8-14)15-12(16)17-13(2,3)4/h5-7H,1-4H3,(H,15,16)
• InChI Key： OONVKSMYKPJOMX-UHFFFAOYSA-N
• SMILES： N(C1C=CC=C(C)C=1C#N)C(=O)OC(C)(C)C

Additional information on tert-Butyl (2-cyano-3-methylphenyl)carbamate

tert-Butyl (2-cyano-3-methylphenyl)carbamate (CAS No. 1876348-11-6): An Overview of Its Synthesis, Properties, and Applications

tert-Butyl (2-cyano-3-methylphenyl)carbamate (CAS No. 1876348-11-6) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceuticals, and materials science. This compound is characterized by its unique structural features, which include a tert-butyl group, a cyano group, and a methyl-substituted phenyl ring. These functionalities contribute to its stability and reactivity, making it an important intermediate in various chemical processes.

The synthesis of tert-Butyl (2-cyano-3-methylphenyl)carbamate has been extensively studied due to its potential as a building block in the development of novel pharmaceuticals and materials. One common synthetic route involves the reaction of 2-cyano-3-methylbenzeneamine with tert-butyl chloroformate in the presence of a base such as triethylamine. This reaction proceeds via nucleophilic substitution, yielding the desired product with high purity and yield.

Recent research has highlighted the importance of tert-Butyl (2-cyano-3-methylphenyl)carbamate in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound serves as a key intermediate in the synthesis of a novel class of inhibitors targeting specific enzymes involved in cancer progression. The unique combination of functional groups in tert-Butyl (2-cyano-3-methylphenyl)carbamate allows for fine-tuning of the pharmacological properties of these inhibitors, enhancing their potency and selectivity.

In addition to its pharmaceutical applications, tert-Butyl (2-cyano-3-methylphenyl)carbamate has shown promise in materials science. Researchers at the University of California, Berkeley, have utilized this compound as a precursor for the synthesis of advanced polymers with tunable mechanical properties. The tert-butyl group provides steric hindrance, which can be leveraged to control polymer chain growth and cross-linking, resulting in materials with enhanced strength and flexibility.

The physical and chemical properties of tert-Butyl (2-cyano-3-methylphenyl)carbamate have been thoroughly investigated. It is a white crystalline solid with a melting point ranging from 105 to 107°C. The compound is soluble in common organic solvents such as dichloromethane and acetone but exhibits limited solubility in water. Its stability under various conditions has been confirmed through extensive stability studies, making it suitable for long-term storage and use in industrial processes.

The safety profile of tert-Butyl (2-cyano-3-methylphenyl)carbamate is an important consideration for its practical applications. Toxicity studies have shown that it is generally safe when handled under appropriate conditions. However, standard precautions should be taken to avoid inhalation, ingestion, or skin contact. Proper personal protective equipment (PPE) such as gloves and goggles should be used during handling to ensure safety.

In conclusion, tert-Butyl (2-cyano-3-methylphenyl)carbamate (CAS No. 1876348-11-6) is a valuable compound with diverse applications in organic synthesis, pharmaceuticals, and materials science. Its unique structural features and favorable properties make it an essential intermediate for the development of novel drugs and advanced materials. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the scientific community.